3-Oxo-N-[(3S)-2-oxotetrahydrofuran-3-yl]tetradecanamide

• CAS No.: 177158-19-9
• Product Name: 3-Oxo-N-[(3S)-2-oxotetrahydrofuran-3-yl]tetradecanamide
• Molecular Formula: C18H31NO4
• Molecular Weight: 325.4 g/mol
• IUPAC Name: 3-oxo-N-[(3S)-2-oxooxolan-3-yl]tetradecanamide
• Standard InChI: InChI=1S/C18H31NO4/c1-2-3-4-5-6-7-8-9-10-11-15(20)14-17(21)19-16-12-13-23-18(16)22/h16H,2-14H2,1H3,(H,19,21)/t16-/m0/s1
• Standard InChIKey: YQFJJDSGBAAUPW-INIZCTEOSA-N
• Isomeric SMILES: CCCCCCCCCCCC(=O)CC(=O)N[C@H]1CCOC1=O
• SMILES: CCCCCCCCCCCC(=O)CC(=O)NC1CCOC1=O
• Canonical SMILES: CCCCCCCCCCCC(=O)CC(=O)NC1CCOC1=O
• Appearance: Assay:≥98%A crystalline solid
• Description: Quorum sensing is a regulatory system used by bacteria for controlling gene expression in response to increasing cell density. Controlling bacterial infections by quenching their quorum sensing systems is a promising field of study. The expression of specific target genes, such as transcriptional regulators belonging to the LuxIR family of proteins, is coordinated by the synthesis of diffusible acylhomoserine lactone (AHL) molecules. N-3-oxo-tetradecanoyl-L-homoserine lactone (3-oxo-C14-HSL) is a small diffusible signaling molecule involved in quorum sensing, thereby controlling gene expression and affecting cellular metabolism in bacteria. It appears later than shorter acyl chain AHLs in developing biofilms and, like other long chain 3-oxo-AHLs, stimulates the production of putisolvin, which in turn, inhibits biofilm formation.
• Synonyms: N-(3-Oxotetradecanoyl)-L-homoserine lactone
• PubChem Compound: 9883786
• Last Modified: Nov 11 2021